![molecular formula C18H17NO6 B5880634 5-(acetyloxy)-2-{[(4-methoxyphenyl)acetyl]amino}benzoic acid](/img/structure/B5880634.png)
5-(acetyloxy)-2-{[(4-methoxyphenyl)acetyl]amino}benzoic acid
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Overview
Description
5-(acetyloxy)-2-{[(4-methoxyphenyl)acetyl]amino}benzoic acid is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is also known as Celecoxib and is a non-steroidal anti-inflammatory drug (NSAID) that has been shown to have a variety of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 5-(acetyloxy)-2-{[(4-methoxyphenyl)acetyl]amino}benzoic acid is through the inhibition of cyclooxygenase-2 (COX-2) enzyme. This enzyme is responsible for the production of prostaglandins, which are mediators of inflammation, pain, and fever. By inhibiting COX-2, this compound reduces inflammation, pain, and fever.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever, making it a potential treatment for conditions such as arthritis, cancer, and Alzheimer's disease. Additionally, it has been shown to have potential applications in the treatment of psychiatric disorders such as depression and anxiety.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(acetyloxy)-2-{[(4-methoxyphenyl)acetyl]amino}benzoic acid in lab experiments is its well-established mechanism of action. This makes it easier to design experiments to study its effects. Additionally, it has been extensively studied, making it easier to compare results across studies.
One limitation of using this compound in lab experiments is its potential side effects. It has been shown to have gastrointestinal and cardiovascular side effects, which can be problematic in lab animals. Additionally, its potential applications in the treatment of psychiatric disorders are still being studied, and more research is needed to fully understand its effects.
Future Directions
There are many potential future directions for research on 5-(acetyloxy)-2-{[(4-methoxyphenyl)acetyl]amino}benzoic acid. One area of research is the development of new compounds that have similar anti-inflammatory, analgesic, and antipyretic effects but with fewer side effects. Additionally, more research is needed to fully understand its potential applications in the treatment of psychiatric disorders. Finally, more research is needed to fully understand its effects on different types of cancer and to develop new treatments based on its mechanism of action.
Synthesis Methods
5-(acetyloxy)-2-{[(4-methoxyphenyl)acetyl]amino}benzoic acid is synthesized by reacting 4-methoxybenzoyl chloride with 2-amino-5-methylbenzoic acid in the presence of a base such as triethylamine. The resulting product is then acetylated using acetic anhydride to form the final compound.
Scientific Research Applications
5-(acetyloxy)-2-{[(4-methoxyphenyl)acetyl]amino}benzoic acid has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects, making it a potential treatment for a variety of conditions such as arthritis, cancer, and Alzheimer's disease. Additionally, it has been shown to have potential applications in the treatment of psychiatric disorders such as depression and anxiety.
properties
IUPAC Name |
5-acetyloxy-2-[[2-(4-methoxyphenyl)acetyl]amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO6/c1-11(20)25-14-7-8-16(15(10-14)18(22)23)19-17(21)9-12-3-5-13(24-2)6-4-12/h3-8,10H,9H2,1-2H3,(H,19,21)(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYMMHTUAJHREIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC(=C(C=C1)NC(=O)CC2=CC=C(C=C2)OC)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>51.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24798190 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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